Cas no 847397-24-4 (1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one)

• Product Name: 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• CAS No: 847397-24-4
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5811300
• PubChem ID: 4754285
• Update Time: 2025-07-10

1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]-
• AKOS001843579
• SR-01000008230-1
• 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)benzimidazol-2-yl]pyrrolidin-2-one
• SR-01000008230
• 1-(2,5-dimethoxyphenyl)-4-(1-isobutyl-1H-benzimidazol-2-yl)pyrrolidin-2-one
• 1-(2,5-dimethoxyphenyl)-4-(1-isobutyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• 847397-24-4
• F0660-2164
• AKOS016262571

• Inchi： 1S/C23H27N3O3/c1-15(2)13-26-19-8-6-5-7-18(19)24-23(26)16-11-22(27)25(14-16)20-12-17(28-3)9-10-21(20)29-4/h5-10,12,15-16H,11,13-14H2,1-4H3
• InChI Key： NYJFVPOZRFQBJW-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC)=CC=C2OC)CC(C2N(CC(C)C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 661.6±55.0 °C(Predicted)
• pka: 5.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one

Introduction to 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one (CAS No. 847397-24-4)

1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one (CAS No. 847397-24-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone and benzodiazepine, two important scaffolds in drug discovery and development. The unique structural features of this compound offer a promising framework for the design and synthesis of novel therapeutic agents.

The molecular structure of 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one includes a pyrrolidinone ring fused with a benzodiazepine moiety, which is further substituted with a 2,5-dimethoxyphenyl group and a 2-methylpropyl chain. These functional groups contribute to the compound's pharmacological properties and biological activity. The presence of the dimethoxyphenyl group enhances the lipophilicity of the molecule, while the benzodiazepine scaffold is known for its ability to modulate various neurotransmitter systems.

Recent studies have explored the potential therapeutic applications of 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one. One notable area of research is its activity as an anxiolytic agent. Benzodiazepines are well-known for their anxiolytic effects, primarily through their interaction with GABA-A receptors. The unique substitution pattern in this compound may offer improved selectivity and reduced side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one has been investigated for its potential as an antidepressant. Preclinical studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that it may have a role in the treatment of mood disorders such as depression.

The pharmacokinetic properties of 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one have also been studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound's lipophilicity enhances its ability to cross the blood-brain barrier (BBB), which is crucial for central nervous system (CNS) activity. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

The synthetic route for producing 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one has been optimized to ensure high yields and purity. Key steps in the synthesis include the formation of the pyrrolidinone ring through a condensation reaction and the subsequent coupling with the benzodiazepine moiety using transition metal-catalyzed cross-coupling reactions. These advancements in synthetic chemistry have facilitated large-scale production for preclinical and clinical studies.

In conclusion, 1-(2,5-dimethoxyphenyl)-4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one (CAS No. 847397-24-4) represents a promising candidate in the development of novel therapeutic agents for anxiety and mood disorders. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatment options in psychiatric medicine.